Tungsten pentachloride

• IUPAC Name: pentachlorotungsten
• InChI: InChI=1S/5ClH.W/h5*1H;/q;;;;;+5/p-5
• InChI Key: WIDQNNDDTXUPAN-UHFFFAOYSA-I
• Canonical SMILES: Cl[W](Cl)(Cl)(Cl)Cl
• Molecular Formula: WCl5, Cl5W
• DSSTOX Substance ID: DTXSID90158867
• Molecular Weight: 361.1 g/mol
• CAS RN: 13470-14-9

Description

Synthesis Analysis

The synthesis of tungsten pentachloride involves reactions that can form complex structures. For example, reactions of tungsten carbonyl with thiouracil derivatives under photogeneration conditions lead to the formation of pentacarbonyl complexes, showcasing the reactivity of tungsten compounds under controlled conditions (Darensbourg et al., 1999). Additionally, reactions involving tungsten hexachloride with specific reagents can lead to the formation of trinuclear clusters, indicating complex synthesis pathways for tungsten-based compounds (Colton & Tomkins, 1966).

Molecular Structure Analysis

The molecular structure of tungsten pentachloride and its derivatives has been a subject of interest. For instance, gas electron diffraction studies have determined the molecular structure of tungsten oxide tetrachloride, revealing a square-pyramidal structure, which provides insights into the geometry and bonding of tungsten chlorides (Iijima & Shibata, 1974).

Chemical Reactions and Properties

Tungsten pentachloride participates in various chemical reactions, forming complexes with distinctive properties. For example, the reaction of tungsten(V) chloride with trichloroacetonitrile produces compounds with tungsten–nitrogen multiple bonds, showcasing the versatility of tungsten pentachloride in forming new chemical species (Drew et al., 1971).

Physical Properties Analysis

The study of tungsten pentachloride's physical properties, such as its magnetic characteristics, has revealed the presence of trinuclear clusters in its structure. This finding provides valuable information on the compound's electronic structure and magnetic properties, contributing to a deeper understanding of its physical behavior (Colton & Tomkins, 1966).

Chemical Properties Analysis

Exploring the chemical properties of tungsten pentachloride includes examining its reactivity and potential applications in catalysis. For instance, the synthesis and characterization of mononuclear tungsten pentacarbonyl complexes demonstrate the compound's reactivity and its application in olefin metathesis reactions, highlighting the chemical versatility and potential utility of tungsten pentachloride in synthetic chemistry (Nel et al., 2000).

Scientific Research Applications

• Magnetic Properties : Colton and Tomkins (1966) examined the magnetic properties of tungsten pentachloride, providing evidence for trinuclear clusters of tungsten atoms within the compound (Colton & Tomkins, 1966).

• Spectroscopic Studies : Brisdon et al. (1989) conducted spectroscopic studies on matrix-isolated tungsten chlorides, including WCl5, to explore their stretching modes and molecular structure (Brisdon, Hope, Levason, & Ogden, 1989).

• Reactivity with Organic Sulfides : Boorman, Chivers, and Mahadev (1975) studied the reactivity of tungsten pentachloride with alkyl sulfides, exploring the mechanisms of S-dealkylation and reductive elimination reactions (Boorman, Chivers, & Mahadev, 1975).

• Optoelectronic Applications : Tungsten oxide, closely related to tungsten pentachloride, is used in various optoelectronic applications, as summarized by Cong, Geng, and Zhao (2016) (Cong, Geng, & Zhao, 2016).

• Nanoengineering Applications : Wei et al. (2006) discussed nanoengineering approaches to tailor the microstructure and properties of tungsten for applications such as kinetic energy antiarmor penetrators (Wei, Ramesh, Schuster, Kecskes, & Dowding, 2006).

• Atomic Layer Deposition : Lee et al. (2020) reported on the properties of plasma-enhanced atomic-layer-deposited tungsten thin films using tungsten pentachloride as a precursor, emphasizing its importance in industrial applications (Lee et al., 2020).

• Preparation and Properties : Fraser, Mercer, and Peacock (1967) prepared tungsten chloride fluorides, including tungsten pentachloride fluoride, and studied their properties (Fraser, Mercer, & Peacock, 1967).

• Use in ITER Plasma Facing Components : Davis et al. (1998) assessed tungsten for use in the International Thermonuclear Experimental Reactor (ITER) due to its resistance to ion and charge-exchange particle erosion (Davis, Barabash, Makhankov, Plochl, & Slattery, 1998).

• Extractive Metallurgy : Shen et al. (2019) reviewed tungsten extractive metallurgy processes, highlighting the challenges for sustainability in tungsten metallurgy (Shen, Li, Lindberg, & Taskinen, 2019).

Mechanism of Action

Tungsten interferes with the absorption of molybdenum and increases its excretion with the urine. In molybdenum-dependent enzymes, tungsten is able to displace molybdenum and thus leads to an inhibition of the activities of the enzymes.

Safety and Hazards

Tungsten pentachloride is flammable. It may form combustible dust concentrations in air. Precautions include keeping away from heat/sparks/open flames/hot surfaces, using explosion-proof electrical/ventilating/lighting equipment, and wearing protective gloves/clothing/eye protection/face protection.

Future Directions

Tungsten and its compounds, including tungsten pentachloride, are used in various fields due to their excellent physical and chemical properties. They are used to manufacture key armor-piercing components, gyro inertial components for satellites, and high-temperature anti-ablation components such as rockets’ combustion chambers, nozzles, and rudders. They are also used as shielding materials for thermal insulation and radiation protection of nuclear reactors. Future research may focus on enhancing the photocatalytic performance of tungsten and related metal semiconductors.